Cas no 2418647-85-3 (2-[(5-Fluorosulfonyloxypyridine-3-carbonyl)-methylamino]-4-methylpyridine)

• Product Name: 2-[(5-Fluorosulfonyloxypyridine-3-carbonyl)-methylamino]-4-methylpyridine
• CAS No: 2418647-85-3
• MF: C₁₃H₁₂FN₃O₄S
• MW: 325.31548500061
• CID: 5356971
• PubChem ID: 154881442
• Update Time: 2025-06-09

2-[(5-Fluorosulfonyloxypyridine-3-carbonyl)-methylamino]-4-methylpyridine Chemical and Physical Properties

Names and Identifiers

• Z4262419159
• 2-[(5-Fluorosulfonyloxypyridine-3-carbonyl)-methylamino]-4-methylpyridine
• 5-[methyl(4-methylpyridin-2-yl)carbamoyl]pyridin-3-yl sulfurofluoridate

• Inchi： 1S/C13H12FN3O4S/c1-9-3-4-16-12(5-9)17(2)13(18)10-6-11(8-15-7-10)21-22(14,19)20/h3-8H,1-2H3
• InChI Key： FYFMLBINBXNDJT-UHFFFAOYSA-N
• SMILES： S(=O)(=O)(OC1=CN=CC(=C1)C(N(C)C1C=C(C)C=CN=1)=O)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 496
• XLogP3: 1.6
• Topological Polar Surface Area: 97.8

Additional information on 2-[(5-Fluorosulfonyloxypyridine-3-carbonyl)-methylamino]-4-methylpyridine

Introduction to 2-[(5-Fluorosulfonyloxypyridine-3-carbonyl)-methylamino]-4-methylpyridine (CAS No. 2418647-85-3)

2-[(5-Fluorosulfonyloxypyridine-3-carbonyl)-methylamino]-4-methylpyridine (CAS No. 2418647-85-3) is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound, characterized by its intricate molecular structure, combines a pyridine core with functional groups that make it a promising candidate for drug discovery and development. The presence of a fluorosulfonyloxy moiety and an amino substituent at the 3-position of the pyridine ring contributes to its unique chemical properties, which are leveraged in various synthetic applications.

The 5-Fluorosulfonyloxypyridine-3-carbonyl part of the molecule is particularly noteworthy due to its potential role as an intermediate in the synthesis of biologically active compounds. Fluorinated pyridines are well-documented for their enhanced metabolic stability and improved binding affinity to biological targets, making them invaluable in the design of novel therapeutics. The 4-methylpyridine component further enhances the compound's structural diversity, allowing for modifications that can fine-tune its pharmacokinetic and pharmacodynamic profiles.

Recent advancements in computational chemistry and molecular modeling have highlighted the significance of such multifunctional pyridine derivatives. Studies have demonstrated that compounds with similar structural motifs can exhibit potent activity against a range of therapeutic targets, including enzymes and receptors involved in cancer, inflammation, and infectious diseases. The methylamino group in this compound not only serves as a site for further functionalization but also contributes to its solubility and bioavailability, critical factors in drug formulation.

In the context of modern drug discovery, 2-[(5-Fluorosulfonyloxypyridine-3-carbonyl)-methylamino]-4-methylpyridine represents a prime example of how structural complexity can be harnessed to develop innovative therapeutic agents. Researchers are increasingly exploring derivatives of this compound to identify new lead structures with improved efficacy and reduced side effects. The fluorosulfonyloxy group, in particular, has been shown to enhance binding interactions with biological targets, a property that is often exploited in the design of kinase inhibitors and other small-molecule drugs.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies, such as transition-metal-catalyzed cross-coupling reactions and palladium-mediated transformations, have been employed to construct the complex pyridine core efficiently. These techniques not only streamline the synthetic process but also allow for greater flexibility in modifying the molecular structure post-synthesis.

One of the most compelling aspects of 2-[(5-Fluorosulfonyloxypyridine-3-carbonyl)-methylamino]-4-methylpyridine is its potential application in developing next-generation therapeutics. For instance, derivatives of this compound have shown promise in preclinical studies as inhibitors of protein-protein interactions relevant to cancer progression. The ability to modulate these interactions could lead to novel treatment strategies that address unmet medical needs. Additionally, the compound's structural features make it amenable to further derivatization, allowing chemists to explore a wide spectrum of biological activities.

The role of fluorine atoms in pharmaceuticals cannot be overstated. Their presence often leads to improved pharmacological properties such as increased lipophilicity, reduced metabolic clearance, and enhanced binding affinity. In 2-[(5-Fluorosulfonyloxypyridine-3-carbonyl)-methylamino]-4-methylpyridine, the fluorosulfonyloxy group not only contributes to these favorable properties but also provides a handle for further chemical manipulation through nucleophilic substitution or elimination reactions. This versatility makes it an attractive scaffold for medicinal chemists seeking to develop novel drug candidates.

As research continues to uncover new biological pathways and therapeutic targets, compounds like 2-[(5-Fluorosulfonyloxypyridine-3-carbonyl)-methylamino]-4-methylpyridine will play an increasingly important role in drug development pipelines. The integration of cutting-edge synthetic chemistry with high-throughput screening technologies enables rapid identification of promising derivatives with optimized pharmacological profiles. This synergy between chemistry and biology is driving innovation in pharmaceutical research and development.

The future prospects for this compound are bright, with ongoing studies exploring its potential applications in treating neurological disorders, autoimmune diseases, and other challenging conditions. The ability to fine-tune its structure through rational design allows researchers to tailor its biological activity precisely. By leveraging computational tools and experimental techniques, scientists are paving the way for more effective treatments based on this versatile pyridine derivative.

In summary,2-[(5-Fluorosulfonyloxypyridine-3-carbonyl)-methylamino]-4-methylpyridine (CAS No. 2418647-85-3) stands as a testament to the power of molecular design in pharmaceutical chemistry. Its unique structural features offer numerous opportunities for developing innovative therapeutics with significant clinical implications. As research progresses, this compound will continue to be a valuable tool for scientists seeking to address complex diseases through targeted molecular interventions.